N-(4-methylphenyl)-2-oxo-2-(2-phenyl-3-indolizinyl)acetamide
Overview
Description
N-(4-methylphenyl)-2-oxo-2-(2-phenyl-3-indolizinyl)acetamide is a synthetic compound that belongs to the class of indolizine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.
Mechanism of Action
The mechanism of action of N-(4-methylphenyl)-2-oxo-2-(2-phenyl-3-indolizinyl)acetamide is not fully understood. However, it has been proposed that this compound may exert its pharmacological effects through the inhibition of specific enzymes or proteins involved in various cellular processes. For example, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and exhibit antibacterial activity against certain bacterial strains. Additionally, this compound has been shown to exhibit fluorescent properties, making it useful as a probe for detecting metal ions.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-methylphenyl)-2-oxo-2-(2-phenyl-3-indolizinyl)acetamide in lab experiments is its potential as a drug candidate. This compound exhibits various pharmacological activities, making it a promising candidate for drug discovery. Additionally, this compound exhibits fluorescent properties, making it useful as a probe for detecting metal ions.
One limitation of using this compound in lab experiments is its limited solubility in aqueous solutions. This can make it difficult to work with in certain experiments, and may require the use of organic solvents. Additionally, the mechanism of action of this compound is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for research involving N-(4-methylphenyl)-2-oxo-2-(2-phenyl-3-indolizinyl)acetamide. One direction is to investigate its potential as a drug candidate for various diseases, including cancer and inflammatory disorders. Additionally, further studies can be conducted to elucidate the mechanism of action of this compound, which can provide insight into its pharmacological activities. Furthermore, research can be conducted to optimize the synthesis method of this compound, which can improve the yield and purity of the compound. Finally, this compound can be further explored for its potential use as a fluorescent probe for detecting metal ions.
Scientific Research Applications
N-(4-methylphenyl)-2-oxo-2-(2-phenyl-3-indolizinyl)acetamide has been extensively studied in the field of medicinal chemistry due to its potential as a drug candidate. This compound has been shown to exhibit various pharmacological activities, including anti-cancer, anti-inflammatory, and anti-bacterial properties. Additionally, this compound has been investigated for its potential use as a fluorescent probe for detecting metal ions.
properties
IUPAC Name |
N-(4-methylphenyl)-2-oxo-2-(2-phenylindolizin-3-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18N2O2/c1-16-10-12-18(13-11-16)24-23(27)22(26)21-20(17-7-3-2-4-8-17)15-19-9-5-6-14-25(19)21/h2-15H,1H3,(H,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLEJTJNAUCHOIW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C(=O)C2=C(C=C3N2C=CC=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201206011 | |
Record name | N-(4-Methylphenyl)-α-oxo-2-phenyl-3-indolizineacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201206011 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
354.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
328022-67-9 | |
Record name | N-(4-Methylphenyl)-α-oxo-2-phenyl-3-indolizineacetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=328022-67-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(4-Methylphenyl)-α-oxo-2-phenyl-3-indolizineacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201206011 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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